Cas no 1261824-65-0 (2-Cyano-3-methoxybenzoyl chloride)

• Product Name: 2-Cyano-3-methoxybenzoyl chloride
• CAS No: 1261824-65-0
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4960607
• Update Time: 2025-10-21

2-Cyano-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methoxybenzoyl chloride

• Inchi： 1S/C9H6ClNO2/c1-13-8-4-2-3-6(9(10)12)7(8)5-11/h2-4H,1H3
• InChI Key： MTXCFUOMIZFJGI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1C#N)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on 2-Cyano-3-methoxybenzoyl chloride

Introduction to 2-Cyano-3-Methoxybenzoyl Chloride (CAS No. 1261824-65-0)

2-Cyano-3-methoxybenzoyl chloride (CAS No. 1261824-65-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a cyano group and a methoxy group attached to a benzoyl chloride backbone. The combination of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 2-cyano-3-methoxybenzoyl chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the cyano group and the methoxy group is carefully controlled to ensure high purity and stability of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production.

One of the most notable applications of 2-cyano-3-methoxybenzoyl chloride is in the development of bioactive molecules. Researchers have utilized this compound as a key intermediate in the synthesis of novel antibiotics, antiviral agents, and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation. These findings have sparked interest in exploring its potential as a lead compound for drug discovery.

In the field of agrochemistry, 2-cyano-3-methoxybenzoyl chloride has been employed as an intermediate in the production of herbicides and fungicides. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal building block for designing compounds with enhanced bioactivity and selectivity. Recent research has focused on optimizing these reactions to improve yield and minimize by-products, ensuring better compatibility with sustainable agricultural practices.

Beyond its traditional applications, 2-cyano-3-methoxybenzoyl chloride has also found use in materials science, particularly in the development of advanced polymers and coatings. The compound's reactivity allows for the creation of cross-linked structures with improved mechanical properties and thermal stability. Emerging studies are investigating its potential in developing eco-friendly materials that can replace conventional petroleum-based products.

The safety and handling of 2-cyano-3-methoxybenzoyl chloride are critical considerations due to its reactive nature. Proper storage conditions, such as maintaining it under inert atmosphere and avoiding exposure to moisture or strong bases, are essential to prevent unwanted side reactions. Additionally, adherence to standard laboratory safety protocols ensures safe handling during synthesis and application processes.

In conclusion, 2-cyano-3-methoxybenzoyl chloride (CAS No. 1261824-65-0) is a valuable compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new potential uses, this compound remains at the forefront of innovation in organic chemistry.